Cas no 692287-52-8 (2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 692287-52-8
• MF: C₁₉H₁₂BrF₃N₂O₂S
• MW: 469.27499294281
• CID: 5698595
• PubChem ID: 1481728
• Update Time: 2025-05-21

2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-([2-(4-BROMOPHENYL)-2-OXOETHYL]SULFANYL)-3-PHENYL-6-(TRIFLUOROMETHYL)-4(3H)-PYRIMIDINONE
• 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• 4(3H)-Pyrimidinone, 2-[[2-(4-bromophenyl)-2-oxoethyl]thio]-3-phenyl-6-(trifluoromethyl)-
• 2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-3-phenyl-6-(trifluoromethyl)pyrimidin-4-one
• AKOS005099115
• 692287-52-8
• 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 6T-0276

• Inchi： 1S/C19H12BrF3N2O2S/c20-13-8-6-12(7-9-13)15(26)11-28-18-24-16(19(21,22)23)10-17(27)25(18)14-4-2-1-3-5-14/h1-10H,11H2
• InChI Key： DLWASJLZWWTMFD-UHFFFAOYSA-N
• SMILES： C1(SCC(C2=CC=C(Br)C=C2)=O)=NC(C(F)(F)F)=CC(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 467.97550g/mol
• Monoisotopic Mass: 467.97550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75Ų

Additional information on 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

Compound CAS No. 692287-52-8: A Comprehensive Overview

The compound with CAS No. 692287-52-8, known as 2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyrimidinone core, which is a six-membered ring containing nitrogen atoms at positions 1 and 3, with a ketone group at position 4. The presence of substituents such as a trifluoromethyl group at position 6 and a phenyl group at position 3 further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of dihydropyrimidinones in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The trifluoromethyl group attached to the pyrimidinone core is known to confer stability and improve pharmacokinetic properties, making this compound a promising candidate for further exploration in preclinical studies. Additionally, the 4-bromophenyl moiety introduces electronic effects that can modulate the molecule's reactivity and binding affinity to target proteins.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. Researchers have employed various strategies to optimize the yield and purity of this molecule, often leveraging advanced techniques such as microwave-assisted synthesis or catalytic processes. These methods not only enhance the efficiency of synthesis but also reduce the environmental footprint associated with traditional chemical manufacturing.

In terms of biological activity, 3-phenyl substituents are known to influence the lipophilicity and membrane permeability of molecules, which are critical factors in drug delivery. The sulfanyl group in this compound acts as a potential site for further functionalization, enabling researchers to explore its role in intermolecular interactions and bioavailability. Recent advancements in computational chemistry have allowed scientists to model the binding interactions of this compound with various protein targets, providing valuable insights into its mechanism of action.

The integration of trifluoromethyl groups into medicinal compounds has been a focal point in recent years due to their ability to enhance metabolic stability and reduce toxicity. This has led to an increased interest in compounds like CAS No. 692287-52-8, as they represent a novel class of molecules with potential applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated the research on this compound, paving the way for its transition from the laboratory to clinical trials.

Moreover, the structural uniqueness of this compound makes it an attractive candidate for exploring novel synthetic pathways and chemical transformations. Its complex architecture provides opportunities for studying stereochemical outcomes and enantioselective synthesis, which are essential for developing chiral drugs with high therapeutic efficacy. The combination of these factors underscores the significance of CAS No. 692287-52-8 as a versatile platform for advancing chemical innovation.

In conclusion, CAS No. 692287-52-8 represents a cutting-edge molecule that embodies the principles of modern drug design and development. Its intricate structure, coupled with its promising biological properties, positions it as a key player in the ongoing quest for innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to our understanding of molecular design and its applications in medicine.